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For researchers, scientists, and professionals in drug development, the accurate detection of

nickel is a critical analytical challenge. While dimethylglyoxime (DMG) is a well-established and

widely utilized reagent for this purpose, the potential of diaminoglyoxime (DAG) as an

alternative has been a subject of interest. This guide provides a comprehensive comparison of

these two chelating agents, summarizing their performance based on available experimental

data and outlining detailed experimental protocols.

Executive Summary
Dimethylglyoxime (DMG) stands out as the superior and extensively documented reagent for

the quantitative and qualitative detection of nickel. Its reaction with nickel ions to form a

characteristic bright red precipitate is highly sensitive and selective, with a wealth of supporting

experimental data and established analytical methods. In contrast, while diaminoglyoxime
(DAG) is known to form complexes with nickel, there is a significant lack of quantitative data

regarding its performance in nickel detection. The existing literature on DAG primarily focuses

on its synthesis and application as a precursor for energetic materials, rather than as an

analytical reagent for metal ion detection. Therefore, for reliable and reproducible nickel

detection, dimethylglyoxime remains the reagent of choice.
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Feature Diaminoglyoxime (DAG) Dimethylglyoxime (DMG)

Chemical Formula C₂H₆N₄O₂ C₄H₈N₂O₂[1]

Molar Mass 118.09 g/mol 116.12 g/mol [1]

Appearance
White to off-white crystalline

solid

White to off-white crystalline

powder[1][2]

Solubility Soluble in hot water

Slightly soluble in water,

soluble in organic solvents like

ethanol and acetone.[1][3]

Performance in Nickel Detection: A Comparative
Analysis
A direct quantitative comparison of diaminoglyoxime and dimethylglyoxime for nickel

detection is challenging due to the limited availability of analytical performance data for

diaminoglyoxime.

Dimethylglyoxime (DMG): A Proven Reagent
Dimethylglyoxime is renowned for its high specificity and sensitivity in detecting nickel ions.[2] It

reacts with Ni(II) in an alkaline or ammoniacal solution to form a distinct, insoluble, and vividly

colored red precipitate of nickel bis(dimethylglyoximate).[2][4] This highly specific reaction

forms the basis of numerous analytical techniques, including gravimetric analysis, colorimetry,

and qualitative spot tests.[2][4]
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Parameter Value Method Reference

Detection Limit 1 ppm

Attenuated Total

Reflection Infrared

Spectroscopy

[5]

Optimal pH Range 6 - 8

Attenuated Total

Reflection Infrared

Spectroscopy

[5]

Optimal pH Range 9 - 12
Flotation-

Spectrophotometry
[6]

Wavelength of Max.

Absorption (λmax)
445 nm Spectrophotometry [2]

Sensitivity 59.3%
Spot Test (compared

to EN 1811 reference)

Specificity 97.5%
Spot Test (compared

to EN 1811 reference)

Diaminoglyoxime (DAG): An Uncharacterized Alternative
While diaminoglyoxime is known to be a versatile ligand capable of forming coordination

compounds with various metal ions, including nickel, its application in the analytical detection of

nickel is not well-documented.[7] Scientific literature primarily details its synthesis and its role

as an intermediate in the production of other chemical compounds, particularly energetic

materials. Although its strong chelating ability is acknowledged, specific quantitative data on its

sensitivity, selectivity, and limit of detection for nickel are not readily available in published

research.

Experimental Protocols
Nickel Detection using Dimethylglyoxime
Two common methods for nickel detection using dimethylglyoxime are gravimetric analysis and

a qualitative spot test.
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Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://vlab.amrita.edu/?sub=2&brch=193&sim=348&cnt=1
https://vlab.amrita.edu/?sub=2&brch=193&sim=348&cnt=1
https://www.scielo.br/j/jbchs/a/hqC98MXpRk9qCJXDqF74WSJ/?format=html&lang=en
https://egyankosh.ac.in/bitstream/123456789/43298/1/Exp-2.pdf
https://www.benchchem.com/product/b1384161?utm_src=pdf-body
https://www.benchchem.com/product/b1384161?utm_src=pdf-body
https://egyankosh.ac.in/bitstream/123456789/43324/1/Exp-3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This method is suitable for accurately quantifying the amount of nickel in a sample.

Principle: Nickel ions are precipitated quantitatively from a buffered solution (pH 5-9) as

nickel dimethylglyoximate by adding an alcoholic solution of dimethylglyoxime.[8][9] The

precipitate is then filtered, dried, and weighed.

Reagents:

Nickel sample solution

1% (w/v) Dimethylglyoxime in ethanol

6 M Hydrochloric acid

1:1 Ammonium hydroxide solution

Distilled water

Procedure:

Accurately weigh a sample containing a known amount of nickel and dissolve it in distilled

water.

Acidify the solution with a few drops of 6 M HCl.

Heat the solution to 60-80°C.

Add an excess of 1% alcoholic dimethylglyoxime solution with constant stirring.

Slowly add 1:1 ammonium hydroxide solution until the solution is slightly alkaline (a red

precipitate will form).

Digest the precipitate by keeping the solution at 60-80°C for 30-60 minutes to allow for

complete precipitation and coarsening of the particles.

Cool the solution to room temperature.

Filter the precipitate through a pre-weighed sintered glass crucible.
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Wash the precipitate with cold distilled water until free of chloride ions.

Dry the precipitate in an oven at 110-120°C to a constant weight.

Calculate the mass of nickel from the mass of the nickel dimethylglyoximate precipitate.

2. Qualitative Spot Test for Nickel

This is a rapid and simple test to confirm the presence of nickel.

Principle: A cotton swab impregnated with dimethylglyoxime and ammonia will turn pink or

red when rubbed against a metal object containing nickel.[4]

Reagents:

1% Dimethylglyoxime in ethanol

Dilute ammonium hydroxide solution

Cotton swabs

Procedure:

Moisten a cotton swab with the 1% dimethylglyoxime solution.

Add a few drops of dilute ammonium hydroxide solution to the swab.

Rub the moistened swab firmly against the surface of the object being tested for about 30

seconds.

A pink or red color on the swab indicates the presence of nickel.

Reaction Mechanisms and Workflows
The following diagrams illustrate the chemical reaction for nickel detection using

dimethylglyoxime and a typical experimental workflow for gravimetric analysis.
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Reagents

Conditions

Product

Ni²⁺ (aq)

Nickel bis(dimethylglyoximate)
(Red Precipitate)2 x Dimethylglyoxime (in Ethanol)

Ammoniacal Solution (pH 5-9)

catalyzes

Click to download full resolution via product page

Caption: Reaction of Nickel(II) with Dimethylglyoxime.
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Start: Nickel Sample Solution

Dissolve Sample

Acidify with HCl

Heat to 60-80°C

Add Alcoholic DMG Solution

Add Ammonium Hydroxide (Precipitation)

Digest Precipitate

Cool to Room Temperature

Filter through Weighed Crucible

Wash with Cold Water

Dry in Oven at 110-120°C

Weigh Dried Precipitate

Calculate % Nickel
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Caption: Gravimetric Analysis Workflow for Nickel.
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Conclusion
For researchers and professionals requiring a reliable and well-characterized method for nickel

detection, dimethylglyoxime is the unequivocally recommended reagent. Its high sensitivity and

specificity, coupled with established and detailed experimental protocols for both qualitative and

quantitative analysis, make it a robust choice. While diaminoglyoxime demonstrates the ability

to chelate nickel, the current body of scientific literature does not provide the necessary

analytical performance data to endorse it as a viable alternative to dimethylglyoxime for

detection purposes. Further research is required to quantify the efficacy of diaminoglyoxime in

this application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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